Cas no 1333673-56-5 (2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide
• CAS No: 1333673-56-5
• MF: C₁₅H₁₃ClN₂O₃
• MW: 304.72832274437
• CID: 5681271
• PubChem ID: 53615327
• Update Time: 2025-07-18

2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1126855703
• EN300-26595859
• 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide
• 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)pyridine-3-carboxamide
• 1333673-56-5
• AKOS033061998

• Inchi： 1S/C15H13ClN2O3/c16-14-11(4-2-6-17-14)15(19)18-9-10-3-1-5-12-13(10)21-8-7-20-12/h1-6H,7-9H2,(H,18,19)
• InChI Key： BMIDLBWKMJFQID-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCC1=CC=CC2=C1OCCO2)=O

Computed Properties

• Exact Mass: 304.0614700g/mol
• Monoisotopic Mass: 304.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide

Introduction to 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide (CAS No. 1333673-56-5)

2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1333673-56-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural complexity of this molecule, featuring a pyridine core linked to a chlorinated benzodioxin derivative, positions it as a valuable candidate for further exploration in drug discovery.

The chemical structure of 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide is characterized by its intricate arrangement of functional groups. The presence of a chloro substituent on the pyridine ring and a methylene bridge connecting the pyridine moiety to a benzodioxin derivative introduces unique electronic and steric properties that are likely to influence its interactions with biological targets. This structural motif has been strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules that incorporate benzodioxin scaffolds. Benzodioxins, also known as dibenzo[b,e][1,4]oxazepines, are heterocyclic compounds that have shown diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The modification of these scaffolds with additional functional groups can lead to the discovery of new compounds with enhanced efficacy and reduced side effects. The compound 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide represents such an effort to optimize the benzodioxin structure for therapeutic use.

The synthesis of 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the chloro group on the pyridine ring is typically achieved through chlorination reactions, while the connection to the benzodioxin derivative is facilitated by nucleophilic substitution or coupling reactions. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological evaluation.

The biological activity of 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide has been the focus of several recent studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, its interaction with specific receptors has been explored for potential applications in central nervous system disorders.

The pharmacokinetic properties of 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]pyridine-3-carboxamide are also under investigation to assess its suitability for clinical development. Parameters such as solubility, stability, and metabolic clearance rates are critical determinants of a compound's bioavailability and therapeutic efficacy. Studies have shown that modifications to the molecular structure can significantly impact these properties. For instance, optimizing the size and charge distribution of the molecule can enhance its ability to cross biological membranes and reach target sites effectively.

In conclusion, 2-chloro-N-[ (2 , 3 - dihydro - 1 , 4 - benzodioxin - 5 - yl ) methyl ] pyridine - 3 - carboxamide (CAS No. 1333673 - 56 - 5) is a promising compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further development into novel therapeutic agents. Ongoing studies continue to explore its biological activities and pharmacokinetic properties, which will provide valuable insights into its future medical applications.